Z-Ile-OSu
Overview
Description
Z-Ile-OSu, also known as N-Cbz-L-isoleucine N-hydroxysuccinimide ester or Z-L-isoleucine hydroxysuccinimide ester, is a compound used for research and development . Its molecular formula is C18H22N2O6 .
Molecular Structure Analysis
Z-Ile-OSu has a molecular weight of 362.38 g/mol . The molecule contains a total of 49 bonds, including 27 non-H bonds, 10 multiple bonds, 9 rotatable bonds, 4 double bonds, and 6 aromatic bonds .
Physical And Chemical Properties Analysis
Z-Ile-OSu has a molecular weight of 362.38 g/mol . It has a complex structure with 26 heavy atoms . Unfortunately, specific physical properties such as melting point, boiling point, and others were not found in the sources I retrieved.
Scientific Research Applications
Biochemistry Research
Z-Ile-OSu is utilized in biochemistry for the synthesis of peptides and proteins. It serves as a building block in the assembly of peptide chains, which are fundamental in studying protein structure and function .
Pharmacology
In pharmacology, Z-Ile-OSu is instrumental in drug design and development. It aids in the creation of peptide-based drugs that can mimic or inhibit biological processes, contributing to the development of new therapeutics .
Organic Synthesis
This compound plays a critical role in organic synthesis, particularly in the construction of complex molecules. Its use in synthesizing isoleucine-containing peptides is crucial for creating molecules with potential pharmaceutical applications .
Proteomics
Z-Ile-OSu is applied in proteomics to modify proteins and peptides. This modification is essential for mass spectrometry-based proteomic analysis, helping in the identification and quantification of proteins .
Molecular Biology
In molecular biology, Z-Ile-OSu is used to study protein interactions and functions. It can be incorporated into proteins to investigate their role in cellular processes and disease mechanisms .
Medicinal Chemistry
Z-Ile-OSu is significant in medicinal chemistry for the development of peptide-based drugs. Its role in the synthesis of bioactive peptides contributes to the discovery of new drugs with therapeutic potential .
Analytical Chemistry
In analytical chemistry, Z-Ile-OSu is used for peptide tagging, which enhances the detection and analysis of peptides and proteins in complex biological samples .
Chemical Engineering
Z-Ile-OSu finds applications in chemical engineering, particularly in the design of bioreactors and the development of biomaterials. It is used to create polymers and materials that have biomedical applications .
Safety and Hazards
When handling Z-Ile-OSu, it’s important to avoid breathing in dust, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment and ensure adequate ventilation. In case of a spill or leak, evacuate personnel to safe areas and keep people away from and upwind of the spill/leak .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) (2S,3S)-3-methyl-2-(phenylmethoxycarbonylamino)pentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O6/c1-3-12(2)16(17(23)26-20-14(21)9-10-15(20)22)19-18(24)25-11-13-7-5-4-6-8-13/h4-8,12,16H,3,9-11H2,1-2H3,(H,19,24)/t12-,16-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQPVVBMUTQVELT-LRDDRELGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)ON1C(=O)CCC1=O)NC(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)ON1C(=O)CCC1=O)NC(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Z-Ile-OSu | |
CAS RN |
3391-99-9 |
Source
|
| Record name | L-Isoleucine, N-[(phenylmethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3391-99-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzyl [S-(R*,R*)]-[1-[[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl]-2-methylbutyl]carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.208 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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